2-Amino-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid
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Overview
Description
2-Amino-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid, also known as ATCA, is a heterocyclic compound with potential applications in the field of medicinal chemistry. ATCA has been studied for its potential as a therapeutic agent due to its ability to inhibit certain enzymes and receptors in the body.
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
- Bioactivity : 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid exhibits multiple activities, including acting as:
- Clinical Applications : It has potential in treating cardiovascular disorders, type 2 diabetes, and hyperproliferative disorders .
- Material Sciences : Beyond medicine, these compounds find applications in material science fields .
Industrial and Agricultural Applications
- Herbicides : Some derivatives of this scaffold have been utilized as herbicidal agents .
- Antioxidant Properties : 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid acts as an antioxidant .
Biological Activities
- Antibacterial, Antifungal, and Antiviral Properties : This scaffold is present in diverse important structures in agriculture and medicinal chemistry .
- Cancer Research : [1,2,4]triazolo[1,5-a]pyrimidines, a subtype of purine bioisosteric analogs, have promising activities against various cancer cell lines .
Mechanism of Action
Target of Action
Compounds with a similar structure, 1,2,4-triazolo[1,5-a]pyridine, have been found to act as rorγt inverse agonists, phd-1, jak1, and jak2 inhibitors . These targets play crucial roles in various biological processes, including immune response, oxygen sensing, and signal transduction .
Mode of Action
Similar compounds like 1,2,4-triazolo[1,5-a]pyridine have been reported to interact with their targets through allosteric binding . This interaction can lead to changes in the target protein’s conformation, affecting its function .
Biochemical Pathways
For instance, JAK1 and JAK2 inhibitors can affect the JAK-STAT signaling pathway , which is involved in various cellular processes, including cell growth, differentiation, and immune response .
Result of Action
Similar compounds have been reported to exhibit various biological activities, including antitumor, antifungal, antitubercular, and antibacterial effects . These effects are likely a result of the compound’s interaction with its targets and the subsequent changes in cellular processes .
properties
IUPAC Name |
2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N4O2/c8-7-9-5-4(6(12)13)2-1-3-11(5)10-7/h1-3H,(H2,8,10)(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNQGKHDKAYETDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=NC(=N2)N)C(=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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